![molecular formula C17H11BrClNO B1372365 6-Bromo-2-(4-methylphenyl)quinoline-4-carbonyl chloride CAS No. 1160264-99-2](/img/structure/B1372365.png)
6-Bromo-2-(4-methylphenyl)quinoline-4-carbonyl chloride
Overview
Description
“6-Bromo-2-(4-methylphenyl)quinoline-4-carbonyl chloride” is a chemical compound with the molecular formula C17H11BrClNO . It’s a derivative of quinoline, a type of heterocyclic aromatic compound .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a benzene ring fused with a pyridine moiety . The InChI string representation of the molecule isInChI=1S/C17H11BrClNO/c1-10-2-4-11(5-3-10)16-9-14(17(19)21)13-8-12(18)6-7-15(13)20-16/h2-9H,1H3
. Physical And Chemical Properties Analysis
The molecular weight of “this compound” is 360.64 g/mol . Other computed properties include a XLogP3-AA of 4.4, a hydrogen bond donor count of 1, a hydrogen bond acceptor count of 3, a rotatable bond count of 2, an exact mass of 341.00514 g/mol, a monoisotopic mass of 341.00514 g/mol, a topological polar surface area of 50.2 Ų, a heavy atom count of 21, and a complexity of 381 .Scientific Research Applications
Antimicrobial and Antimalarial Agents : Compounds related to 6-bromo-2-chloro-3-(4-phenyl-[1,2,3]triazol-1-ylmethyl)-quinoline, a derivative of 6-bromo-2-(4-methylphenyl)quinoline-4-carbonyl chloride, have been synthesized and shown to exhibit antimicrobial and antimalarial activities (Parthasaradhi et al., 2015).
PI3K/mTOR Inhibitors Synthesis : A derivative, 6-bromo-3-nitroquinolin-4-yl)amino)phenyl)-2-methylpropanenitrile, plays a key role as an intermediate in the synthesis of various PI3K/mTOR inhibitors (Lei et al., 2015).
Synthesis in Ionic Liquid : The synthesis of 6-hydroxy-1H-quinolin-2-one, another related compound, has been explored in ionic liquid, demonstrating good yield, simple operation, and environmental friendliness (Chang-chun, 2010).
Chemosensors for Cations : Novel benzimidazoles and benzimidazo[1,2-a]quinolines, which include related structures, have been synthesized and studied as potential chemosensors for different cations (Hranjec et al., 2012).
Synthesis and Biomolecular Binding Properties : New series of 2-(aryl/heteroaryl)-6-(morpholin-4-yl/pyrrolidin-1-yl)-(4-trifluoromethyl)quinolines, synthesized via Buchwald–Hartwig amination, exhibited strong interactions with ct-DNA, indicating potential in biomolecular binding (Bonacorso et al., 2018).
Properties
IUPAC Name |
6-bromo-2-(4-methylphenyl)quinoline-4-carbonyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H11BrClNO/c1-10-2-4-11(5-3-10)16-9-14(17(19)21)13-8-12(18)6-7-15(13)20-16/h2-9H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FQIUEYXETREWMR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NC3=C(C=C(C=C3)Br)C(=C2)C(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H11BrClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401204766 | |
Record name | 6-Bromo-2-(4-methylphenyl)-4-quinolinecarbonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401204766 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
360.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1160264-99-2 | |
Record name | 6-Bromo-2-(4-methylphenyl)-4-quinolinecarbonyl chloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1160264-99-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-Bromo-2-(4-methylphenyl)-4-quinolinecarbonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401204766 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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